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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105

Phenoxy-d5-acetic Acid: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercial availability, synthesis, and analytical applications of
Phenoxy-d5-acetic acid. This deuterated internal standard is a crucial tool in quantitative
mass spectrometry-based studies, offering enhanced accuracy and reliability in the analysis of
its non-labeled counterpart, phenoxyacetic acid, and related compounds.

Commercial Availability and Suppliers

Phenoxy-d5-acetic acid is commercially available from a number of specialized chemical
suppliers. These companies offer the compound in various quantities and purities, often
accompanied by a Certificate of Analysis. Researchers should always consult the supplier's
documentation for detailed specifications.
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Property Value
2-(2,3,4,5,6-pentadeuteriophenoxy)acetic
IUPAC Name _
acid[1]
CAS Number 154492-74-7
Molecular Formula CsH3Ds0s
Molecular Weight 157.18 g/mol [1]
White crystalline powder (based on unlabeled
Appearance
compound)
Storage Store at 2-8°C for long-term storage.[1]

Synthesis Protocol: Williamson Ether Synthesis

The synthesis of Phenoxy-d5-acetic acid is typically achieved through a Williamson ether
synthesis. This method involves the reaction of a deuterated phenoxide with a haloacetic acid
salt. While a specific, peer-reviewed protocol for the deuterated compound is not readily
available in the public domain, the following general procedure for the synthesis of
phenoxyacetic acid can be adapted.[3][4][5] The key modification would be the substitution of
phenol with phenol-d6.

Reaction:
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Caption: Williamson Ether Synthesis of Phenoxy-d5-acetic acid.

Materials:
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e Phenol-d6

e Sodium hydroxide (NaOH)

e Chloroacetic acid (CICH2COOH)

e Hydrochloric acid (HCI)

 Diethyl ether

» Saturated sodium bicarbonate solution
e Deionized water

Procedure:

» Formation of Sodium Phenoxide-d5: In a suitable reaction vessel, dissolve phenol-d6 in an
agueous solution of sodium hydroxide to form sodium phenoxide-d5.

» Reaction with Chloroacetate: Prepare a solution of sodium chloroacetate by neutralizing
chloroacetic acid with sodium hydroxide. Add the sodium chloroacetate solution to the
sodium phenoxide-d5 solution.

o Reflux: Heat the reaction mixture to reflux for several hours to drive the reaction to
completion.[5]

o Work-up:

o Cool the reaction mixture and acidify with hydrochloric acid to precipitate the crude
Phenoxy-d5-acetic acid.

o Extract the product into diethyl ether.

o Wash the ether layer with water and then with a saturated sodium bicarbonate solution to
extract the acidic product into the aqueous layer as its sodium salt.

o Separate the aqueous layer and re-acidify with hydrochloric acid to precipitate the purified
Phenoxy-d5-acetic acid.
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 Purification: The precipitated product can be further purified by recrystallization from hot
water or another suitable solvent.

e Drying: Dry the purified crystals under vacuum.

Analytical Applications and Experimental Protocols

The primary application of Phenoxy-d5-acetic acid is as an internal standard in analytical
chemistry, particularly for quantification using mass spectrometry. Its chemical and physical
properties are nearly identical to its non-deuterated analog, but its increased mass allows it to
be distinguished in a mass spectrometer. This makes it an ideal tool to correct for variations in
sample preparation and instrument response.

Application as an Internal Standard in LC-MS/MS

Phenoxy-d5-acetic acid is used to improve the accuracy of quantitative methods for detecting
phenoxyacetic acid and related compounds, such as herbicides, in various matrices like
environmental samples and biological fluids.

General Experimental Workflow:
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Caption: Typical workflow for using Phenoxy-d5-acetic acid as an internal standard.
Sample Preparation (General Protocol for Water Samples):

e Spiking: To a known volume of the water sample, add a precise amount of a standard
solution of Phenoxy-d5-acetic acid.

 Acidification: Acidify the sample to a pH of approximately 2-3 with a suitable acid (e.g., formic
acid) to ensure the analyte is in its protonated form.

e Solid Phase Extraction (SPE):

o Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with
methanol and then with acidified water.
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o Load the acidified sample onto the SPE cartridge.
o Wash the cartridge with a weak organic solvent to remove interferences.

o Elute the analyte and the internal standard with a stronger organic solvent (e.g., methanol
or acetonitrile).

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., a
mixture of mobile phase A and B).

LC-MS/MS Conditions (lllustrative):

e Liquid Chromatography (LC):
o Column: A C18 reversed-phase column is typically used.
o Mobile Phase A: Water with a small amount of acid (e.g., 0.1% formic acid).
o Mobile Phase B: Acetonitrile or methanol with a small amount of acid.

o Gradient: A gradient elution is typically employed, starting with a high percentage of mobile
phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

e Mass Spectrometry (MS):

o lonization: Electrospray ionization (ESI) in negative ion mode is commonly used for
phenoxyacetic acids.

o Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive
detection. This involves monitoring a specific precursor ion to product ion transition for
both the analyte (phenoxyacetic acid) and the internal standard (Phenoxy-d5-acetic
acid).

Safety Information

Phenoxy-d5-acetic acid should be handled in a laboratory setting with appropriate personal
protective equipment. Based on the Safety Data Sheet for D5-Phenoxy acetic acid from HPC
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Standards GmbH, the compound may cause skin and serious eye irritation and may cause an
allergic skin reaction.[2] It is crucial to consult the specific Safety Data Sheet (SDS) provided by
the supplier for detailed hazard information and handling precautions.

Disclaimer: This technical guide is intended for informational purposes only and should not be
considered a substitute for professional laboratory guidance and safety protocols. Always refer
to the supplier's documentation and established laboratory safety procedures when handling
chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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